Cas no 78091-28-8 (2-[4-(3-aminopyridin-4-yl)piperazin-1-yl]ethanol)

• Product Name: 2-[4-(3-aminopyridin-4-yl)piperazin-1-yl]ethanol
• CAS No: 78091-28-8
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 1790612
• PubChem ID: 3060389
• Update Time: 2025-04-21

2-[4-(3-aminopyridin-4-yl)piperazin-1-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-aminopyridin-4-yl)piperazin-1-yl]ethanol
• BRN 4470529
• DTXSID40228726
• 4-(3-Amino-4-pyridyl)-1-piperazineethanol
• 1-Piperazineethanol, 4-(3-amino-4-pyridyl)-
• 78091-28-8

• Inchi： 1S/C11H18N4O/c12-10-9-13-2-1-11(10)15-5-3-14(4-6-15)7-8-16/h1-2,9,16H,3-8,12H2
• InChI Key： LTUKKXJLQGZJDH-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C2C=CN=CC=2N)CC1

Computed Properties

• Exact Mass: 222.14824
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.62